Cas no 24897-21-0 (Benzenesulfonylfluoride,4-[[[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)-4-pyrimidinyl]methoxy]phenyl]methyl]amino]sulfonyl]-)
24897-21-0 structure
Product Name:Benzenesulfonylfluoride,4-[[[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)-4-pyrimidinyl]methoxy]phenyl]methyl]amino]sulfonyl]-
CAS No:24897-21-0
MF:C24H19Cl3FN5O5S2
MW:646.925563097
CID:288754
PubChem ID:309069
Update Time:2025-04-19
Benzenesulfonylfluoride,4-[[[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)-4-pyrimidinyl]methoxy]phenyl]methyl]amino]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonylfluoride,4-[[[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)-4-pyrimidinyl]methoxy]phenyl]methyl]amino]sulfonyl]-
- 4-[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)pyrimidin-4-yl]methoxy]phenyl]methylsulfamoyl]benzenesulfonyl fluoride
- Benzenesulfonylfluoride,4-[[[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)-4-pyrimidinyl]methoxy]phenyl]methyl]amino]sulfo
- 2,4-Diamino-5-(3,4-dichlorphenyl)-6-< 4-(4-fluorsulfonyl-benzolsulfonamidomethyl)-2-chlor-phenoxymethyl> -pyrimidin
- 4-{3-chloro-4-[2,6-diamino-5-(3,4-dichloro-phenyl)-pyrimidin-4-ylmethoxy]-benzylsulfamoyl}-benzenesulfonyl fluoride
- AC1L7E9F
- NSC211222
- SCHEMBL7803412
- NSC-211222
- DTXSID00309146
- 24897-21-0
-
- Inchi: 1S/C24H19Cl3FN5O5S2/c25-17-7-2-14(10-18(17)26)22-20(32-24(30)33-23(22)29)12-38-21-8-1-13(9-19(21)27)11-31-40(36,37)16-5-3-15(4-6-16)39(28,34)35/h1-10,31H,11-12H2,(H4,29,30,32,33)
- InChI Key: XTFANEXPNQHSKH-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CNS(C1C=CC(=CC=1)S(=O)(=O)F)(=O)=O)OCC1C(=C(N)N=C(N)N=1)C1C=CC(=C(C=1)Cl)Cl
Computed Properties
- Exact Mass: 644.98807
- Monoisotopic Mass: 644.987722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 40
- Rotatable Bond Count: 9
- Complexity: 1040
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 184Ų
Experimental Properties
- PSA: 167.36
- LogP: 8.69880
Benzenesulfonylfluoride,4-[[[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)-4-pyrimidinyl]methoxy]phenyl]methyl]amino]sulfonyl]- Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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